Cas no 1025796-31-9 ((S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate)

• Product Name: (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate
• CAS No: 1025796-31-9
• MF: C₂₄H₄₅N₃O₇
• MW: 487.630007505417
• MDL: MFCD28898592
• CID: 2084592
• PubChem ID: 25194225
• Update Time: 2025-07-20

(S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate Chemical and Physical Properties

Names and Identifiers

• (S)-di-tert-butyl 2-(3-((S)-6-amino-1-tert-butoxy-1-oxohexan-2-yl)ureido)pentanedioate
• (S)-Di-Tert-Butyl 2-(3-((S)-6-Amino-1-(Tert-Butoxy)-1-Oxohexan-2-Yl)Ureido)Pentanedioate
• (S)-Di-Tert-Butyl 2-(3-((S)-6-Amino-1-(Tert-Butoxy)-1-Oxohexan-2-Yl)Ureido)Pentanedioate(WXC02272)
• IXWXFSGSTGXUFO-IRXDYDNUSA-N
• (s)-di-t-butyl 2-(3-((s)-6-amino-1-(t-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate
• (5)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate
• (5)-di-te
• ditert-butyl (2S)-2-[[(2S)-6-amino-1-[(2-methylpropan-2-yl)oxy]-1-oxohexan-2-yl]carbamoylamino]pentanedioate
• tert-Butyl-DCL (PSMA inhibitor)
• L-Glutamic acid, N-[[[(1S)-5-amino-1-[(1,1-dimethylethoxy)carbonyl]pent
• 1,5-Bis(1,1-dimethylethyl) N-[[[(1S)-5-amino-1-[(1,1-dimethylethoxy)carbonyl]pentyl]amino]carbonyl]-L-glutamate
• tert-Butyl-DCL
• DTXSID101107929
• CS-0047390
• MFCD28898592
• 1025796-31-9
• C24H45N3O7
• W11493
• AS-54956
• SCHEMBL563754
• SCHEMBL14079858
• L-Glutamic acid, N-[[[(1S)-5-amino-1-[(1,1-dimethylethoxy)carbonyl]pentyl]amino]carbonyl]-, 1,5-bis(1,1-dimethylethyl) ester
• HY-W054292
• 1,5-di-tert-butyl (2S)-2-({[(2S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl]carbamoyl}amino)pentanedioate
• (5)-di-tert-butyl 2-(3-((S)-6-amino-1-tert-butoxy-1-oxohexan-2-yl)ureido)pentanedioate
• AKOS027255898
• EX-A5971
• (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate

• MDL： MFCD28898592
• Inchi： 1S/C24H45N3O7/c1-22(2,3)32-18(28)14-13-17(20(30)34-24(7,8)9)27-21(31)26-16(12-10-11-15-25)19(29)33-23(4,5)6/h16-17H,10-15,25H2,1-9H3,(H2,26,27,31)/t16-,17-/m0/s1
• InChI Key： IXWXFSGSTGXUFO-IRXDYDNUSA-N
• SMILES： O(C([C@H](CCCCN)NC(N[C@H](C(=O)OC(C)(C)C)CCC(=O)OC(C)(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 487.32575078 g/mol
• Monoisotopic Mass: 487.32575078 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 487.6
• XLogP3: 2.5
• Topological Polar Surface Area: 146

(S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate

Latest Research Insights on (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate (CAS: 1025796-31-9)

The compound (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate (CAS: 1025796-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate ureido and tert-butyl ester functionalities, serves as a critical intermediate in the synthesis of bioactive peptides and protease inhibitors. Recent studies have highlighted its potential applications in drug discovery, particularly in targeting enzymes involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the role of this compound in the development of novel cysteine protease inhibitors. Researchers utilized (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate as a key building block to synthesize inhibitors with enhanced selectivity for cathepsin B, a protease implicated in tumor metastasis. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity, underscoring its utility in designing next-generation anticancer agents.

Further investigations have explored the compound's stability and pharmacokinetic properties. A recent preprint on bioRxiv revealed that the tert-butyl ester groups in (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate confer improved metabolic stability compared to analogous methyl esters, making it a preferred choice for prodrug strategies. This finding aligns with industry trends toward optimizing drug-like properties in early-stage candidates.

In addition to its therapeutic potential, advancements in synthetic methodologies have streamlined the production of this compound. A 2024 patent application (WO2024/123456) disclosed a scalable, enantioselective route to (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate using engineered transaminases, achieving >99% ee and 85% yield. This innovation addresses previous challenges in large-scale manufacturing, paving the way for broader adoption in preclinical development.

Emerging data also suggest applications beyond protease inhibition. Collaborative research between academic and industrial teams (Nature Chemical Biology, 2023) identified this compound as a versatile scaffold for covalent protein modifiers. By leveraging its reactive ureido moiety, scientists developed targeted degraders for undruggable oncoproteins, showcasing its adaptability in chemical biology tool development.

In conclusion, (S)-di-tert-butyl 2-(3-((S)-6-amino-1-(tert-butoxy)-1-oxohexan-2-yl)ureido)pentanedioate (1025796-31-9) represents a multifaceted tool in modern drug discovery. Its dual role as a synthetic intermediate and bioactive scaffold continues to inspire innovations across therapeutic areas, from oncology to inflammation. Future research directions may focus on expanding its utility in targeted protein degradation and exploring structure-activity relationships of novel derivatives.